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Compound of Interest

Compound Name: 4-Propylcyclohexanone

Cat. No.: B1345700 Get Quote

This document provides an in-depth technical guide for the synthesis of 4-
propylcyclohexanone from 4-propylphenol, tailored for researchers, scientists, and

professionals in drug development. The synthesis is a two-step process involving the catalytic

hydrogenation of 4-propylphenol to yield 4-propylcyclohexanol, followed by the oxidation of this

intermediate to the target compound, 4-propylcyclohexanone. This guide details the

experimental protocols, presents quantitative data in structured tables, and includes process

diagrams for clarity.

Overall Synthesis Pathway
The conversion of 4-propylphenol to 4-propylcyclohexanone is achieved through two

sequential reactions:

Catalytic Hydrogenation: The aromatic ring of 4-propylphenol is reduced to a cyclohexane

ring using a metal catalyst and hydrogen, producing 4-propylcyclohexanol.

Oxidation: The secondary alcohol group of 4-propylcyclohexanol is oxidized to a ketone,

yielding 4-propylcyclohexanone.
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Step 1: Hydrogenation

Step 2: Oxidation

4-Propylphenol

4-Propylcyclohexanol

  H₂, Catalyst (e.g., Pt, Pd)

4-Propylcyclohexanol

4-Propylcyclohexanone

  Oxidizing Agent
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Combine Reactants
(Alcohol, Solvent, Reagent)

Reaction
(Stirring, Temp. Control)

Workup
(Quenching, Neutralization)

Extraction
(e.g., Ethyl Acetate)

Dry Organic Layer
(e.g., Na₂SO₄)

Purification
(Evaporation, Chromatography)

Final Product
(4-Propylcyclohexanone)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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